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Compound of Interest

Compound Name: Cesium dichromate

Cat. No.: B1587082

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key thermochemical properties of
alkali metal dichromates, an important class of oxidizing agents with diverse applications in
chemical synthesis and industrial processes. Understanding their thermal stability, energy of
formation, and the energy inherent in their crystal structures is critical for safe handling,
process optimization, and the development of novel synthetic methodologies.

Summary of Thermochemical Data

The following table summarizes the key quantitative thermochemical data for the alkali metal
dichromates from Lithium to Cesium. The data has been compiled from various scholarly

sources and databases.
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Standard
] ] ] Decompositio Enthalpy of
Alkali Metal Melting Point .
. Formula n Temperature  Formation
Dichromate (°C)
(°C) (AHf°) (kJ/mol)
at 298.15 K
Lithium _ _ _ .
_ Li2Cr207 Not available Not available Not available
Dichromate
Sodium
_ Naz2Cr207 356.7 400[1] -1982.0 + 3.8[2]
Dichromate
Potassium
_ K2Cr207 398 500 -2033[3]
Dichromate
Rubidium _ _ -2058.5 + 10.9
_ Rb2Cr207 Not available Not available ,
Dichromate (estimated)[2]
Cesium ] )
) Cs2Cr207 Not available Not available -2091.1 + 2.8[2]
Dichromate

Thermal Decomposition

The thermal decomposition of alkali metal dichromates is a critical aspect of their
thermochemical profile. Upon strong heating, these compounds typically decompose to form
the corresponding alkali metal chromate, chromium(lll) oxide, and oxygen gas.

The general equation for this decomposition is:
2 M2Cr207(s) — 2 M2CrOa(s) + Cr203(s) + ¥2 02(g)
(where M = Li, Na, K, Rb, Cs)

The stability of the dichromates against thermal decomposition generally increases down the
group, as indicated by the higher decomposition temperature of potassium dichromate
compared to sodium dichromate. While specific decomposition temperatures for lithium,
rubidium, and cesium dichromates are not readily available in the literature, it is expected that
rubidium and cesium dichromates will have even higher decomposition temperatures than the
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potassium salt due to the increasing stability of the larger cations. Lithium dichromate,
conversely, is expected to be the least thermally stable of the series.

Enthalpy of Formation

The standard enthalpy of formation (AHf°) provides insight into the thermodynamic stability of a
compound relative to its constituent elements. As observed in the data table, the standard
enthalpy of formation becomes increasingly negative as we move down the alkali metal group
from sodium to cesium. This trend indicates that the dichromate salts of the heavier alkali
metals are more thermodynamically stable. Data for lithium dichromate is not available, but
following the established trend, it would be expected to have the least negative enthalpy of
formation among the series.

Lattice Energy

Lattice energy is a measure of the strength of the electrostatic forces between the ions in a
crystal lattice. While specific experimental values for the lattice energies of alkali metal
dichromates are not available, a qualitative comparison can be made based on the principles of
ionic bonding. Lattice energy is directly proportional to the product of the ionic charges and
inversely proportional to the distance between the ions.

For the alkali metal dichromates, the charge on the cation is +1 and the charge on the
dichromate anion is -2 for all compounds in the series. Therefore, the primary factor influencing
the lattice energy will be the internuclear distance, which is related to the ionic radii of the alkali
metal cations.

As we descend the group from Lithium to Cesium, the ionic radius of the alkali metal cation
increases. This leads to a greater distance between the cation and the dichromate anion in the
crystal lattice. Consequently, the electrostatic attraction between the ions weakens, and the
lattice energy is expected to decrease down the group.

Therefore, the predicted trend for the lattice energy of alkali metal dichromates is:

Li2Cr207 > Na2Cr207 > K2Cr207 > Rb2Cr207 > Cs2Cr207

Experimental Protocols
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The thermochemical data presented in this guide are typically determined using techniques
such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)

Objective: To determine the melting point, decomposition temperature, and to study the thermal
stability of the alkali metal dichromates.

Methodology:

o Sample Preparation: A small amount of the finely ground alkali metal dichromate salt
(typically 3-10 mg) is accurately weighed and placed in an inert sample pan (e.g., alumina or
platinum).

¢ Instrumentation: A simultaneous DSC/TGA instrument is used for the analysis.
o Experimental Conditions:

o Atmosphere: The experiment is conducted under a dynamic inert atmosphere, typically
flowing nitrogen or argon, to prevent any oxidative side reactions.

o Heating Rate: A constant heating rate, commonly 10 °C/min, is applied.

o Temperature Program: The sample is heated from ambient temperature to a temperature
above its expected decomposition point (e.g., up to 600-700 °C).

» Data Analysis:

o The DSC curve plots the heat flow as a function of temperature. Endothermic events, such
as melting, appear as peaks, and the onset temperature of the peak is taken as the
melting point.

o The TGA curve plots the change in mass as a function of temperature. The onset of a
significant mass loss indicates the beginning of decomposition.

Visualizations
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Logical Relationship of Thermal Decomposition

The following diagram illustrates the logical progression of the thermal decomposition of an
alkali metal dichromate.
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(M2CrOa) (Cr2053)
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Caption: Thermal decomposition of alkali metal dichromates.

Experimental Workflow for Thermochemical Analysis

This diagram outlines the typical experimental workflow for analyzing the thermochemical
properties of alkali metal dichromates using DSC and TGA.
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Caption: DSC/TGA experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Thermochemical Properties
of Alkali Metal Dichromates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587082#thermochemical-comparison-of-alkali-
metal-dichromates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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